Cas no 27771-09-1 ((2R)-2-Benzyl-2,3-dimethylbutanoic acid)

• Product Name: (2R)-2-Benzyl-2,3-dimethylbutanoic acid
• CAS No: 27771-09-1
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 2661794
• Update Time: 2023-08-06

(2R)-2-Benzyl-2,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-Benzyl-2,3-dimethylbutyric acid
• (2R)-2-Benzyl-2,3-dimethylbutanoic acid

• Inchi： 1S/C13H18O2/c1-10(2)13(3,12(14)15)9-11-7-5-4-6-8-11/h4-8,10H,9H2,1-3H3,(H,14,15)/t13-/m1/s1
• InChI Key： HHYUSUWCEGGVAG-CYBMUJFWSA-N
• SMILES： OC([C@](C)(CC1C=CC=CC=1)C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 217
• Topological Polar Surface Area: 37.3